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Compound of Interest

Compound Name: 3-hydroxy-2H-pyran-2-one

Cat. No.: B010270 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 3-
hydroxy-2H-pyran-2-one, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

regulatory compliance.

Immediate Safety Considerations
Before handling 3-hydroxy-2H-pyran-2-one for disposal, it is imperative to be aware of its

associated hazards. This compound is classified as a hazardous substance.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[1]

Skin Protection: Use chemical-impermeable gloves (e.g., nitrile) and a lab coat.[1]

Respiratory Protection: In case of dust or aerosols, use a full-face respirator with an

appropriate cartridge.[1]

Handle the chemical in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust or vapors.[1]

Hazard Summary Table
The following table summarizes the known hazards of 3-hydroxy-2H-pyran-2-one.
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Hazard Classification GHS Code Description

Skin Corrosion/Irritation H316
Causes mild skin irritation.[1]

[2]

Serious Eye Damage/Irritation H319
Causes serious eye irritation.

[1][2]

Specific Target Organ Toxicity H335
May cause respiratory

irritation.[1][2]

Step-by-Step Disposal Protocol
Disposal of 3-hydroxy-2H-pyran-2-one must be managed through your institution's

Environmental Health and Safety (EHS) or equivalent hazardous waste program.[3] Do not

dispose of this chemical in the regular trash or down the drain.[3][4]

Step 1: Container Selection and Preparation

Select a Compatible Container: Choose a container that is in good condition, free of leaks or

cracks, and compatible with 3-hydroxy-2H-pyran-2-one. Plastic containers are often

preferred over glass to minimize the risk of breakage.[3][5] The container must have a leak-

proof, screw-on cap.[6]

Segregate Waste: Do not mix 3-hydroxy-2H-pyran-2-one with other incompatible waste

streams. Store containers of this waste separately from acids, bases, and other reactive

chemicals.[5][7]

Step 2: Waste Labeling

Affix a Hazardous Waste Tag: As soon as the container is designated for waste, label it with

a hazardous waste tag provided by your EHS office.[3][7]

Complete the Tag Information: Fill out the tag completely and legibly. This must include:

The words "Hazardous Waste".[3]
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The full chemical name: "3-hydroxy-2H-pyran-2-one". Do not use abbreviations or

chemical formulas.[3][5]

The quantity of the waste.

The date of waste generation.[3]

The location of origin (e.g., building and room number).[3]

The Principal Investigator's name and contact information.[3]

Checkmarks for the appropriate hazard pictograms (e.g., irritant).[3]

Step 3: Waste Storage

Secure Closure: Keep the waste container tightly closed except when adding waste.[5][6]

Designated Storage Area: Store the container in a designated hazardous waste storage area

within your laboratory.[6]

Secondary Containment: Place the primary waste container inside a larger, chemically

compatible secondary container to contain any potential leaks or spills.[6][7] The secondary

container should be able to hold 110% of the volume of the primary container.[6]

Step 4: Arranging for Disposal

Submit a Collection Request: Follow your institution's procedure for hazardous waste

collection. This typically involves submitting a completed hazardous waste information form

to the EHS office.[3]

Adhere to Accumulation Limits: Be aware of the time and quantity limits for storing

hazardous waste. Most regulations require collection within 90 days of the start of

accumulation.[6] Do not accumulate more than 55 gallons of hazardous waste in your

laboratory.[7]

Step 5: Empty Container Disposal
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Decontamination: An "empty" container that held 3-hydroxy-2H-pyran-2-one must be

properly decontaminated before being discarded as regular trash.

Triple-Rinsing: Triple-rinse the container with a suitable solvent (such as water or another

solvent capable of removing the chemical residue).[5]

Collect Rinsate: The rinsate from this process must be collected and disposed of as

hazardous waste.[5][7]

Final Disposal: Once triple-rinsed and air-dried, deface or remove the original labels and the

hazardous waste tag. The container can then be disposed of in the regular trash.[5][7]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
hydroxy-2H-pyran-2-one.

Caption: Workflow for the compliant disposal of 3-hydroxy-2H-pyran-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safe Disposal of 3-hydroxy-2H-pyran-2-one: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010270#3-hydroxy-2h-pyran-2-one-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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